methyl 1H-indazole-3-carboxylate
Cat. No. B044672
M. Wt: 176.17 g/mol
InChI Key: KWTCVAHCQGKXAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:26]1[O:27][CH2:28][CH2:29][CH2:30]1.[CH3:13][Si:14]([CH:15]=[N+:16]=[N-:17])([CH3:18])[CH3:19].[CH3:20][CH2:21][CH2:22][CH2:23][CH2:24][CH3:25].[CH3:31][OH:32].[nH:1]1[n:2][c:3]([C:10](=[O:11])[OH:12])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12>>[nH:1]1[n:2][c:3]([C:10](=[O:11])[O:12][CH3:13])[c:4]2[cH:5][cH:6][cH:7][cH:8][c:9]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Si](C)(C)C=[N+]=[N-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1n[nH]c2ccccc12
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)c1n[nH]c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
